Cas no 954060-91-4 (N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide
• CAS No: 954060-91-4
• MF: C₂₈H₃₈N₄O₄
• MW: 494.625727176666
• CID: 5995191
• PubChem ID: 16910133
• Update Time: 2025-10-29

N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide
• N-(1-benzylpiperidin-4-yl)-1-[2-(2,4-dimethoxyanilino)-2-oxoethyl]piperidine-4-carboxamide
• 1-Piperidineacetamide, N-(2,4-dimethoxyphenyl)-4-[[[1-(phenylmethyl)-4-piperidinyl]amino]carbonyl]-
• N-(1-benzylpiperidin-4-yl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide
• N-(1-benzylpiperidin-4-yl)-1-{[(2,4-dimethoxyphenyl)carbamoyl]methyl}piperidine-4-carboxamide
• 954060-91-4
• AKOS024643022
• F2356-1170

• Inchi： 1S/C28H38N4O4/c1-35-24-8-9-25(26(18-24)36-2)30-27(33)20-32-14-10-22(11-15-32)28(34)29-23-12-16-31(17-13-23)19-21-6-4-3-5-7-21/h3-9,18,22-23H,10-17,19-20H2,1-2H3,(H,29,34)(H,30,33)
• InChI Key： BLRXWVNSQWWJPW-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2OC)=O)CCC(C(NC2CCN(CC3=CC=CC=C3)CC2)=O)CC1

Computed Properties

• Exact Mass: 494.28930571g/mol
• Monoisotopic Mass: 494.28930571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 700.3±60.0 °C(Predicted)
• pka: 13.47±0.70(Predicted)

Additional information on N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide

N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide: A Comprehensive Overview

The compound N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 954060-91-4) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a benzylpiperidine core and a dimethoxyphenyl carbamoyl moiety, makes it a promising candidate for various research applications. This article delves into the properties, synthesis, applications, and market trends of this compound, while also addressing frequently asked questions in the scientific community.

From a structural perspective, N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide is characterized by its dual piperidine rings, which are known for their versatility in pharmaceutical applications. The presence of the benzyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. The 2,4-dimethoxyphenyl segment further contributes to its unique electronic and steric properties, making it a subject of interest for researchers exploring novel bioactive molecules.

One of the most frequently searched questions about this compound revolves around its synthesis. The preparation of N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide typically involves multi-step organic reactions, including amide bond formation and nucleophilic substitutions. Researchers often employ techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These analytical methods are crucial for ensuring the compound's suitability for further studies.

In terms of applications, N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide has shown potential in the development of central nervous system (CNS) targeting agents. Its structural features align with those of molecules known to interact with neurotransmitter receptors, making it a candidate for neurological research. Additionally, its carboxamide functionality opens doors for derivatization, allowing scientists to explore a wide range of analogs with tailored properties.

The market for specialized organic compounds like N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide is expanding, driven by increasing demand for innovative research tools. Pharmaceutical companies and academic institutions are actively seeking such molecules to accelerate drug discovery programs. Recent trends indicate a growing interest in piperidine-based scaffolds, further highlighting the relevance of this compound in contemporary research.

Another hot topic in the scientific community is the role of computational chemistry in studying compounds like N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide. Molecular docking and dynamics simulations are increasingly used to predict its interactions with biological targets, saving time and resources in experimental studies. These computational approaches are particularly valuable for optimizing the compound's properties before synthesis.

Safety and handling of N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide are also common concerns among researchers. While it is not classified as hazardous under standard laboratory conditions, proper personal protective equipment (PPE) and ventilation are recommended when working with this compound. Material Safety Data Sheets (MSDS) should always be consulted prior to use.

Looking ahead, the future of N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide appears promising. With advancements in synthetic methodologies and analytical techniques, researchers can explore its potential in greater depth. Its unique structural features position it as a valuable building block for the development of novel therapeutic agents, particularly in areas such as neurological disorders and pain management.

In conclusion, N-(1-benzylpiperidin-4-yl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide represents an intriguing molecule with diverse research applications. Its complex architecture, combined with its potential biological relevance, makes it a compound worth watching in the coming years. As scientific understanding of its properties and interactions grows, so too will its impact on the field of medicinal chemistry.